2-Amino-5-hydrazino-pentanoic acid

• Molecular Formula: C5H13N3O2
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 2-amino-5-hydrazinylpentanoic acid
• InChI: InChI=1S/C5H13N3O2/c6-4(5(9)10)2-1-3-8-7/h4,8H,1-3,6-7H2,(H,9,10)
• InChI Key: ZPZGJLNXFKKQPI-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(=O)O)N)CNN

Description

2-Amino-5-hydrazino-pentanoic acid is a useful research compound. Its molecular formula is C5H13N3O2 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix 5-[3-(carbethoxyhydrazino)-propyl]-hydantoin (2.44 g, 10 mmol), barium hydroxide octahydrate (18.15 g, 10 mmol) and water (55 mL). Reflux for 12 hours, remove the white solid by filtration and extract the filter cake with boiling water (25 ml) and finally wash with hot water (25 mL). Combine the filtrate and washings, treat with ammonium carbonate (5.7 g) and heat with stirring. Filter off the barium carbonate, wash the filter cake with hot water and evaporate the filtrate and washings in vacuo to give 2-amino-5-hydrazino- pentanoic acid.